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Abstract

This technical guide provides a comprehensive overview of the magnetic properties of solid
chromous iodide (Crlz2). It details the material's antiferromagnetic nature, presents available
guantitative data on its magnetic susceptibility, and outlines the experimental protocols for its
synthesis and magnetic characterization. The guide also includes visualizations of the crystal
structure and the experimental workflow for magnetic susceptibility measurements to facilitate a
deeper understanding of this inorganic compound.

Introduction

Chromous iodide, or chromium(ll) iodide (Crlz2), is an inorganic compound that has garnered
interest for its distinct magnetic properties. Unlike its more extensively studied counterpart,
chromium(lll) iodide (Crls), which is a layered ferromagnetic material, Crlz exhibits
antiferromagnetism at low temperatures. Understanding the magnetic susceptibility of solid Crl
is crucial for its potential applications in spintronics and as a precursor in the synthesis of other
chromium compounds. This guide synthesizes the available scientific literature to provide a
detailed technical resource for researchers in the field.
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Magnetic Properties of Solid Chromous lodide

Solid chromous iodide is paramagnetic at room temperature and transitions to an
antiferromagnetic state at a specific critical temperature known as the Néel temperature (TN).
In the paramagnetic state, the magnetic moments of the individual Cr2* ions are randomly
oriented. As the material is cooled below the Néel temperature, these magnetic moments align
in an antiparallel fashion, resulting in a net magnetic moment of zero in the absence of an
external magnetic field.

Quantitative Magnetic Susceptibility Data

Comprehensive temperature-dependent magnetic susceptibility data for solid Crlz is not widely
tabulated in publicly accessible literature. However, key magnetic parameters have been
reported.
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Note: The magnetic moment of high-spin chromium(ll) compounds is generally observed to be
slightly lower than the theoretical spin-only value and is largely independent of temperature in
the paramagnetic region.

Crystal Structure of Chromous lodide

Solid chromous iodide crystallizes in a monoclinic system with a pseudo-hexagonal structure.
It adopts the cadmium iodide (CdlI2) structure motif, which consists of layers of edge-sharing
Crls octahedra. Within these layers, the chromium(ll) ions (Cr2*) are coordinated to six iodide
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ions (I7). This layered structure is a key factor influencing its two-dimensional magnetic
behavior.
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Diagram 1: Simplified representation of the layered crystal structure of Crlz.

Experimental Protocols
Synthesis of Solid Chromous lodide

A common method for the synthesis of pure solid chromous iodide involves the thermal
decomposition of chromium(lll) iodide.

Materials:

Chromium(lll) iodide (Crls)

High-vacuum furnace or tube furnace

Quartz tube

Inert gas (e.g., Argon)
Procedure:

e Place a sample of Crls in a quartz tube.
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o Evacuate the tube to a high vacuum and then backfill with an inert gas.
e Heat the quartz tube in a furnace to a temperature of approximately 700 °C.
At this temperature, Crls decomposes into solid Crlz and gaseous iodine (I2).
o Reaction: 2 Crls(s) — 2 Crlz(s) + I12(g)
e The gaseous iodine can be sublimed and collected in a cooler part of the apparatus.
e The remaining solid product is chromous iodide.

o Cool the furnace to room temperature under the inert atmosphere before recovering the Crl2
sample.

Measurement of Magnetic Susceptibility

The magnetic susceptibility of solid Crlz as a function of temperature is typically measured
using a Superconducting Quantum Interference Device (SQUID) magnetometer or a vibrating
sample magnetometer (VSM).

Instrumentation:

¢ SQUID Magnetometer or VSM

o Sample holder (e.g., gelatin capsule or quartz tube)
o Cryostat for temperature control

Procedure:

A precisely weighed sample of solid Crlz is placed in a sample holder.

The sample holder is mounted in the magnetometer.

The sample chamber is evacuated and then filled with a small amount of helium gas for
thermal contact.

The sample is cooled to the lowest desired temperature (e.g., 2 K).
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e A small, constant magnetic field (e.g., 1000 Oe) is applied.
e The magnetic moment of the sample is measured as the temperature is slowly increased.

o The molar magnetic susceptibility (x_M) is calculated from the measured magnetic moment
(m), the applied magnetic field (H), the molar mass of Crl> (M), and the mass of the sample
(w) using the formula:

o X M=(m*M)/(w*H)

e The data is typically plotted as inverse molar magnetic susceptibility (1/x_M) versus
temperature (T). In the paramagnetic region, this plot should be linear, following the Curie-
Weiss law:

o 1/x_ M= (T-8)/C where C is the Curie constant and 6 is the Weiss constant. The Néel
temperature can be identified as the temperature at which the susceptibility shows a cusp
or a maximum before decreasing at lower temperatures.
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Diagram 2: Workflow for determining the magnetic susceptibility of solid Crlz.

Conclusion

Solid chromous iodide (Crl2) is an antiferromagnetic material with a Néel temperature of
approximately 45 K. Its layered crystal structure is fundamental to its magnetic properties.
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While detailed temperature-dependent magnetic susceptibility data is not readily available in
comprehensive tables, the established synthesis and characterization protocols provide a clear
pathway for researchers to obtain this information. Further investigation into the magnetic
phase diagram and the effects of doping or strain on the magnetic properties of Crl> could open
up new avenues for its application in advanced electronic and spintronic devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.aip.org [pubs.aip.org]

» To cite this document: BenchChem. [In-depth Technical Guide: Magnetic Susceptibility of
Solid Chromous lodide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13812784#magnetic-susceptibility-of-solid-
chromous-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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